Cas no 36557-04-7 (4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol)

• Product Name: 4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol
• CAS No: 36557-04-7
• MF: C₁₃H₁₈Br₂N₂O
• MW: 378.102821826935
• MDL: MFCD00242702
• CID: 1093150
• PubChem ID: 2132
• Update Time: 2025-05-22

4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol
• Cyclohexanol, 4-(((2-amino-3,5-dibromophenyl)methyl)amino)-, trans-
• EINECS 242-500-3
• SB82866
• SPBio_001595
• MFCD00242702
• AMBROXOL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• QH6ZT6J071
• Cyclohexanol, 4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-, cis-; cis-4-[[(2-Amino-3,5-dibromophenyl)methyl]amino]cyclohexanol; cis-Ambroxol; cis-4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol
• BCBcMAP01_000092
• trans-4-((2-Amino-3,5-dibromobenzyl)amine)cyclohexanol
• HMS2089D06
• 4-Hydroxydemethylbromhexine, cis-
• Cyclohexanol, 4-(((2-amino-3,5-dibromophenyl)methyl)amino)-, trans- (9CI)
• BRD-K56558538-003-02-8
• SMP1_000014
• CS-4558
• Ambroxol, cis-
• AMBROXOL [WHO-DD]
• Bromhexine Metabolite VIII
• BPBio1_000541
• NS00005443
• ALBB-022461
• NCGC00016781-02
• KBio2_004394
• N-(trans-4-Hydroxycyclohexyl)-(2-amino-3,5-dibromobenzyl)-amine
• 4-HYDROXYDEMETHYLBROMHEXINE, TRANS-
• 4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol, trans-
• ambroxol
• SCHEMBL7855003
• trans-4-((2-Amino-3,5-dibromobenzyl)amino)cyclohexanol
• Spectrum3_000955
• N-(trans-p-Hydroxycyclohexyl)-(2-amino-3,5-dibromobenzyl)amine
• Prestwick0_000366
• AKOS015889660
• SMR000718792
• cis-Ambroxol
• DTXSID60860228
• BBL009896
• Cyclohexanol, 4-((2-amino-3,5-dibromobenzyl)amino)- (E)-
• (1s,4s)-4-((2-amino-3,5-dibromobenzyl)amino)cyclohexanol
• 1217679-83-8
• HMS3373J22
• DB06742
• Ambroxolum
• s5710
• CCG-207907
• Prestwick3_000366
• KBio3_002050
• AB01275465-01
• 4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexan-1-ol
• Cyclohexanol, 4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-, trans-
• Cyclohexanol, 4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-
• AB00514663
• BCP04489
• SCHEMBL18702
• BRD-K11223672-003-03-7
• 18683-91-5
• Ambroxol EP Impurity D (cis-Ambroxol HCl/ Acebrophylline Impurity D)
• Spectrum2_001518
• KBio2_006962
• 107814-37-9
• BSPBio_000491
• Ambroxol EP Impurity D
• EC 242-500-3
• NCGC00016781-04
• AB00053639_13
• trans-4-((2-Amino-3,5-dibromobencil)amino)ciclohexanol
• cis-4-((2-Amino-3,5-dibromobenzyl)amino)cyclohexanol
• NCGC00371077-02
• KBioSS_001826
• Ambroxol [INN:BAN]
• Bromhexine-metabolite VIII
• trans-4-((2-Amino-3,5-dibromobencil)amino)ciclohexanol [Spanish]
• CHEMBL1477775
• KBio1_000027
• SBI-0051766.P002
• NCGC00016781-01
• Ambroxol (INN)
• N-(2-Amino-3,4-dibromociclohexil)-trans-4-aminociclohexanol
• SCHEMBL21765132
• DivK1c_000027
• Prestwick1_000366
• N-(2-Amino-3,4-dibromociclohexil)-trans-4-aminociclohexanol [Spanish]
• NINDS_000027
• A813089
• BCP0726000066
• AKOS027338704
• Spectrum5_001021
• HMS2231B19
• Spectrum_001346
• BRD-K11223672-003-04-5
• VS-02240
• CS-0323348
• Cyclohexanol, 4-[[(2-amino-3,5-dibromo-phenyl)methyl]amino]-, trans
• rac-cis-Ambroxol
• cis-4-(((2-Amino-3,5-dibromophenyl)methyl)amino)cyclohexanol
• BCP9000283
• Bisolvon metabolite VIII
• 4-[(2-amino-3,5-dibromo-phenyl)methylamino]cyclohexanol
• KBioGR_001396
• AMBRO?
• AKOS005530704
• (1r,4r)-4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol
• N-(2-Amino-3,4-dibromocyclohexyl)-trans-4-aminocyclohexanol
• AMBROXOL [MI]
• MLS001306470
• 36557-04-7
• CHEMBL153479
• STK711075
• SPBio_002412
• SB17463
• 4-[(2-amino-3,5-dibromophenyl)methylamino-]cyclohexanol
• Spectrum4_001068
• Ambroxol [INN]
• NS00073281
• HMS3886M18
• N-(trans-4-Hidroxiciclohexil)-(2-amino-3,5-dibromobencil)amina [Spanish]
• GTPL10692
• BDBM50395322
• 4-{[(2-amino-3,5-dibromophenyl)methyl]amino}cyclohexan-1-ol
• 4-[(2-Amino-3,5-dibromobenzyl)amino]cyclohexanol
• UNII-200168S0CL
• trans-4-{[(2-amino-3,5-dibromophenyl)methyl]amino}cyclohexanol
• CHEBI:135590
• MFCD28143339
• NCGC00159399-02
• SR-05000001463
• (1r,4r)-4-{[(2-Amino-3,5-dibromophenyl)methyl]amino}cyclohexan-1-ol
• Ambroxol hydrochloride impurity D [EP]
• EN300-18524079
• CAS-23828-92-4
• Tabcin
• SR-05000001463-1
• 200168S0CL
• DTXSID8022583
• IDI1_000027
• Oprea1_766685
• Tabcin (TN)
• Ambroxol Base
• NCGC00016781-08
• D07442
• Ambroxolum [INN-Latin]
• SCHEMBL423712
• 4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexanol
• trans-4-[(2-amino-3,5-dibromobenzyl)amino]cyclohexanol
• N-(trans-4-Hidroxiciclohexil)-(2-amino-3,5-dibromobencil)amina
• Q221637
• KBio2_001826
• Cyclohexanol, 4-(((2-amino-3,5-dibromophenyl)methyl)amino)-, cis-
• AS-56023
• CHEBI:92994
• Prestwick2_000366
• HY-B1039
• AC-8362
• Amboxol
• UNII-QH6ZT6J071
• NA-872

• MDL： MFCD00242702
• Inchi： 1S/C13H18Br2N2O/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10/h5-6,10-11,17-18H,1-4,7,16H2
• InChI Key： JBDGDEWWOUBZPM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)CNC1CCC(CC1)O)Br

Computed Properties

• Exact Mass: 375.97864
• Monoisotopic Mass: 375.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-((2-amino-3,5-dibromobenzyl)amino)cyclohexan-1-ol

4-((2-Amino-3,5-Dibromobenzyl)Amino)cyclohexan-1-Ol: A Comprehensive Overview

4-((2-Amino-3,5-Dibromobenzyl)Amino)cyclohexan-1-Ol, also known by its CAS number 36557-04-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable molecule for researchers in the pharmaceutical industry.

The molecular structure of 4-((2-Amino-3,5-Dibromobenzyl)Amino)cyclohexan-1-Ol consists of a cyclohexanol ring substituted with an amino group at the 4-position, which is further connected to a benzyl group bearing two bromine atoms at the 3 and 5 positions. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, enhancing its solubility and bioavailability. The presence of bromine atoms also introduces electronic effects that can influence the molecule's reactivity and interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving bromination, nucleophilic substitution, and cyclization processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for experimental studies.

In terms of applications, 4-((2-Amino-3,5-Dibromobenzyl)Amino)cyclohexan-1-Ol has shown promise as a lead compound in drug discovery programs targeting various diseases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal cells, making it a safer option for therapeutic use.

Recent research has also explored the environmental impact of this compound. Studies conducted under controlled conditions reveal that it undergoes biodegradation under specific microbial conditions, reducing its persistence in the environment. This finding aligns with growing concerns about chemical waste management and sustainability in the pharmaceutical industry.

In conclusion, 4-((2-Amino-3,5-Dibromobenzyl)Amino)cyclohexan-1-Ol (CAS No: 36557-04-7) represents a significant advancement in organic synthesis and drug development. Its unique chemical properties and promising biological activities position it as a valuable tool for researchers seeking innovative therapeutic solutions. Continued exploration into its pharmacokinetics, efficacy, and safety profiles will undoubtedly shed more light on its potential applications in medicine.